N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]oxamide
• InChI: InChI=1S/C18H19N3O4/c1-21-11-14(13-6-2-3-7-15(13)21)16(22)10-20-18(24)17(23)19-9-12-5-4-8-25-12/h2-8,11,16,22H,9-10H2,1H3,(H,19,23)(H,20,24)
• InChI Key: QBJVLHGNYUHOMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C(=O)NCC3=CC=CO3)O
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 1705666-89-2

Description

N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
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Scientific Research Applications

• Catalytic Activity in Organic Synthesis : N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been identified as an effective bidentate ligand for promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This process is significant for coupling a broad range of (hetero)aryl bromides with various amines, which is crucial in pharmaceutical synthesis and the development of organic compounds (Bhunia, Kumar, & Ma, 2017).

• Synthesis of Heteroaromatic Products : Compounds with furan-2-ylmethyl groups are used in decarboxylative Claisen rearrangement reactions to yield heteroaromatic products. These reactions are relevant in organic synthesis, particularly for creating structurally diverse molecules with potential applications in drug development and materials science (Craig, King, Kley, & Mountford, 2005).

• Development of Biobased Materials : Derivatives of furan compounds, such as 2,5-bis(hydroxymethyl)furan, are used in the enzymatic synthesis of biobased polyesters. These materials are important for developing sustainable and eco-friendly plastics and fibers, contributing to advancements in green chemistry and materials science (Jiang, Woortman, Van Ekenstein, Petrović, & Loos, 2014).

• Anticancer Agent Development : N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives have been synthesized and evaluated as potential anticancer agents targeting the epidermal growth factor receptor (EGFR). These compounds have shown promising results against various cancer cell lines, indicating their potential use in cancer therapy (Lan et al., 2017).

• Solar Cell Applications : Furan-based compounds have been used in dye-sensitized solar cells. The incorporation of furan as a conjugated linker in phenothiazine derivatives has shown to improve the efficiency of solar energy-to-electricity conversion, highlighting their role in advancing renewable energy technologies (Kim et al., 2011).